Cas no 2229459-84-9 (1-amino-2-(3-chloro-4-nitrophenyl)propan-2-ol)

• Product Name: 1-amino-2-(3-chloro-4-nitrophenyl)propan-2-ol
• CAS No: 2229459-84-9
• MF: C₉H₁₁ClN₂O₃
• MW: 230.648241281509
• CID: 6447210
• PubChem ID: 165882622
• Update Time: 2025-06-10

1-amino-2-(3-chloro-4-nitrophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-2-(3-chloro-4-nitrophenyl)propan-2-ol
• EN300-1997321
• 2229459-84-9

• Inchi： 1S/C9H11ClN2O3/c1-9(13,5-11)6-2-3-8(12(14)15)7(10)4-6/h2-4,13H,5,11H2,1H3
• InChI Key： OJZNQIZPGUYCSQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C)(CN)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 230.0458199g/mol
• Monoisotopic Mass: 230.0458199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 92.1Ų

Additional information on 1-amino-2-(3-chloro-4-nitrophenyl)propan-2-ol

1-Amino-2-(3-Chloro-4-Nitrophenyl)Propan-2-Ol: A Comprehensive Overview

1-Amino-2-(3-chloro-4-nitrophenyl)propan-2-ol, also known by its CAS registry number CAS No. 2229459-84-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science. Recent studies have highlighted its role in various biochemical pathways, making it a subject of extensive research.

The molecular structure of 1-amino-2-(3-chloro-4-nitrophenyl)propan-2-ol is characterized by a propanol backbone with an amino group and a substituted phenyl ring. The phenyl group is further modified with a chlorine atom at the 3-position and a nitro group at the 4-position, which significantly influences its chemical reactivity and biological activity. These substituents not only enhance the compound's stability but also contribute to its potential as a precursor in the synthesis of more complex molecules.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of CAS No. 2229459-84-9. Researchers have developed novel methodologies that utilize catalytic systems to achieve higher yields and better purity levels. For instance, the use of transition metal catalysts has been reported to facilitate key steps in the synthesis process, such as coupling reactions and oxidation states modulation.

In terms of biological activity, 1-amino-2-(3-chloro-4-nitrophenyl)propan-2-ol has shown promising results in preliminary assays targeting enzyme inhibition and receptor binding. Studies conducted in vitro have demonstrated its ability to modulate key enzymes involved in metabolic pathways, suggesting its potential as a lead compound for drug discovery. Furthermore, computational modeling has provided insights into its interaction with biological targets, paving the way for rational drug design.

The compound's solubility properties are another area of interest. Research has shown that CAS No. 2229459-84-9 exhibits moderate solubility in polar solvents, which is advantageous for its use in aqueous-based reactions and formulations. This characteristic makes it suitable for applications in pharmaceutical formulations where controlled release is desired.

Looking ahead, ongoing research is focused on exploring the stereochemical properties of 1-amino-2-(3-chloro-4-nitrophenyl)propan-2-oL. Stereoisomerism can significantly impact the compound's pharmacokinetics and pharmacodynamics, making it crucial for optimizing its therapeutic potential. Advanced analytical techniques, such as NMR spectroscopy and X-ray crystallography, are being employed to elucidate its stereochemical configuration.

In conclusion, CAS No. 2229459849, or 1-amino-2-(3-chloro-nitrophenyl)propanol, represents a versatile molecule with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and biological evaluation, positions it as a valuable tool in both academic research and industrial applications.